molecular formula C10H5Cl2NOS2 B7759965 (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

(5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

Cat. No.: B7759965
M. Wt: 290.2 g/mol
InChI Key: OTZKWVOYXVTTIH-YWEYNIOJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5E)-5-(2,6-Dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 65562-49-4) is a thiazolidinone derivative characterized by a benzylidene moiety substituted with two chlorine atoms at the 2- and 6-positions of the aromatic ring. The compound features a thiazol-4(5H)-one core with a mercapto group at position 2 and an (E)-configured 2,6-dichlorobenzylidene substituent at position 3. This structure confers unique electronic and steric properties, making it a subject of interest in medicinal chemistry and materials science .

Thiazolidinones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of chlorine atoms enhances lipophilicity and may influence binding interactions with biological targets . The compound is commercially available and utilized in research, as indicated by its inclusion in supplier catalogs from Santa Cruz Biotechnology and others .

Properties

IUPAC Name

(5Z)-5-[(2,6-dichlorophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H5Cl2NOS2/c11-6-2-1-3-7(12)5(6)4-8-9(14)13-10(15)16-8/h1-4H,(H,13,14,15)/b8-4-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OTZKWVOYXVTTIH-YWEYNIOJSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)Cl)C=C2C(=O)NC(=S)S2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=C(C(=C1)Cl)/C=C\2/C(=O)NC(=S)S2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H5Cl2NOS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

65562-49-4
Record name NSC122473
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122473
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one typically involves the condensation of 2,6-dichlorobenzaldehyde with 2-mercapto-1,3-thiazol-4(5H)-one. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the benzylidene group to a benzyl group.

    Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperoxybenzoic acid.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

    Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

    Oxidation: Sulfoxides and sulfones.

    Reduction: Benzyl derivatives.

    Substitution: Various substituted thiazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and materials science.

Biology and Medicine

In biological and medicinal research, this compound has shown potential as an antimicrobial and anticancer agent. Its ability to interact with biological targets, such as enzymes and receptors, makes it a valuable candidate for drug development.

Industry

In the industrial sector, (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one is used in the production of specialty chemicals and materials. Its stability and reactivity make it suitable for various applications, including coatings and polymers.

Mechanism of Action

The mechanism of action of (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, leading to the disruption of essential biological processes. Additionally, its ability to form reactive intermediates can result in the generation of reactive oxygen species, contributing to its antimicrobial and anticancer properties.

Comparison with Similar Compounds

Table 1: Key Structural and Molecular Properties of Selected Analogues

Compound Name (CAS) Benzylidene Substituent Molecular Formula Molecular Weight Key Suppliers/References
Target Compound (65562-49-4) 2,6-Dichloro C₁₀H₅Cl₂NOS₂ 292.19 Santa Cruz, Parchem
(5E)-5-(2-Chlorobenzylidene)-... (81154-00-9) 2-Chloro C₁₀H₆ClNOS₂ 255.75 Parchem
(5E)-5-(4-tert-Butylbenzylidene)-... (312607-49-1) 4-tert-Butyl C₁₄H₁₅NOS₂ 277.40 Santa Cruz
(5E)-5-(5-Chloro-2-hydroxybenzylidene)-... (1030857-85-2) 5-Chloro-2-hydroxy C₁₀H₆ClNO₂S₂ 287.75 Parchem
(5E)-5-(4-Fluorobenzylidene)-... (402-93-7) 4-Fluoro C₁₀H₆FNOS₂ 239.29 CymitQuimica

Key Observations:

  • Electron-Withdrawing vs.
  • Hydrogen Bonding Potential: Compounds with hydroxyl groups (e.g., 5-chloro-2-hydroxy in CAS 1030857-85-2) exhibit additional hydrogen-bonding capabilities, which may improve solubility or target binding compared to the non-polar 2,6-dichloro analog .

Commercial and Research Relevance

  • The target compound (CAS 65562-49-4) is listed by multiple suppliers (Santa Cruz, Parchem), indicating its utility in high-throughput screening and drug discovery .
  • Analogs with niche substituents (e.g., 5-bromo-2-isopropoxy in CAS 525570-90-5) are often discontinued or require custom synthesis, reflecting lower demand or synthetic complexity .

Biological Activity

(5E)-5-(2,6-Dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one, commonly referred to as DCMBT, is a thiazole derivative with significant potential in medicinal chemistry. This compound has garnered attention for its biological activities, particularly in anticancer research. The molecular formula of DCMBT is C10_{10}H5_{5}Cl2_{2}NOS2_{2}, and its molecular weight is 290.19 g/mol.

DCMBT exhibits a thiazole ring structure that is critical for its biological activity. The presence of the dichlorobenzylidene moiety enhances its lipophilicity and potential interaction with biological targets.

Biological Activity Overview

Research indicates that DCMBT possesses notable antitumor properties. Various studies have evaluated its efficacy against different cancer cell lines, demonstrating significant cytotoxic effects.

Anticancer Activity

  • Cell Lines Tested : DCMBT has been tested against several human cancer cell lines, including:
    • MCF-7 (breast cancer)
    • HepG2 (liver cancer)
    • A549 (lung cancer)
    • HeLa (cervical cancer)
  • Mechanism of Action : The compound induces apoptosis in cancer cells and disrupts cell cycle progression. Flow cytometry analyses have shown that DCMBT can effectively block the cell cycle at the sub-G1 phase, indicating its role in promoting apoptotic pathways.
  • IC50 Values : In comparative studies, DCMBT demonstrated lower IC50 values than many existing chemotherapeutic agents, suggesting its potency:
    • For example, one study reported IC50 values for related compounds against HeLa cells ranging from 0.37 µM to 0.95 µM, significantly more effective than sorafenib (IC50 = 7.91 µM) .

Case Studies

  • Study on HeLa Cells : A recent study evaluated the effects of DCMBT on HeLa cells, revealing that it significantly inhibited cell proliferation and induced apoptosis through caspase activation .
  • In Silico Docking Studies : Computational studies have indicated that DCMBT binds effectively to the active sites of various target proteins involved in cancer progression, including VEGFR-2. This suggests a dual mechanism of action involving both direct cytotoxicity and inhibition of angiogenesis .

Data Table: Biological Activity Summary

Cell LineIC50 Value (µM)Mechanism of ActionReference
HeLa0.37Induces apoptosis
MCF-70.73Cell cycle arrest
A5490.95Apoptotic pathway activation
HepG2Not specifiedPotential anti-proliferative effect

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.